Cas no 2229218-32-8 (tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate)
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate
- 2229218-32-8
- EN300-1903335
-
- Inchi: 1S/C12H20N4O2/c1-12(2,3)18-11(17)16-6-4-5-9(16)8-7-14-10(13)15-8/h7,9H,4-6H2,1-3H3,(H3,13,14,15)
- InChI Key: CNWOESDBUQVHQJ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC1C1=CN=C(N)N1)=O
Computed Properties
- Exact Mass: 252.15862589g/mol
- Monoisotopic Mass: 252.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 84.2Ų
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1903335-0.05g |
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate |
2229218-32-8 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1903335-0.1g |
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate |
2229218-32-8 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1903335-0.25g |
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate |
2229218-32-8 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1903335-0.5g |
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate |
2229218-32-8 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1903335-1.0g |
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate |
2229218-32-8 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1903335-2.5g |
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate |
2229218-32-8 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1903335-5.0g |
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate |
2229218-32-8 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1903335-10.0g |
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate |
2229218-32-8 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1903335-1g |
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate |
2229218-32-8 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1903335-5g |
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate |
2229218-32-8 | 5g |
$3396.0 | 2023-09-18 |
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview
tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate, also known by its CAS number NO2229218-32-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a tert-butyl group with a pyrrolidine ring and an imidazole moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, catalysis, and materials science.
The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled the efficient construction of the imidazole ring and the subsequent functionalization of the pyrrolidine core. For instance, researchers have employed mild reaction conditions and catalytic systems to achieve high yields and excellent stereocontrol. These developments underscore the importance of this compound as a building block in organic synthesis.
In terms of applications, tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate has shown promise in the field of medicinal chemistry. Its imidazole moiety is known to exhibit broad biological activity, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting specific molecular pathways. For example, researchers have demonstrated that this compound can modulate the activity of certain enzymes involved in cellular signaling, making it a valuable tool in drug discovery.
Beyond its biological applications, this compound has also found utility in materials science. The pyrrolidine ring contributes to its ability to form stable supramolecular assemblies, which can be exploited in the design of advanced materials such as sensors, catalysts, and drug delivery systems. Recent research has focused on optimizing its properties for these applications, including enhancing its stability under various environmental conditions.
The study of tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate continues to be an active area of research. Scientists are exploring new synthetic routes, investigating its interaction with biological systems, and developing innovative applications for this versatile molecule. As our understanding of its properties deepens, it is likely that this compound will play an increasingly important role in both academic and industrial settings.
In conclusion, tert-butyl 2-(2-amino-1H-imidazol-5-yl)pyrrolidine-1-carboxylate, with its unique structure and diverse functional groups, represents a valuable addition to the arsenal of compounds available to chemists and biologists. Its potential applications span multiple disciplines, making it a subject of ongoing research interest. As new insights into its properties emerge, this compound is poised to contribute significantly to advancements in science and technology.
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